Cas no 256348-47-7 (10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE)

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE structure
256348-47-7 structure
Product Name:10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
CAS No:256348-47-7
MF:C12H7N3O
MW:209.203481912613
CID:246864
PubChem ID:2737100
Update Time:2025-04-19

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Chemical and Physical Properties

Names and Identifiers

    • 10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
    • 3H-[1,2,5]oxadiazolo[3,4-a]carbazole
    • AC1MC6S1
    • BTB14394
    • CBDivE_013696
    • CCG-45907
    • CTK1A0499
    • MolPort-001-757-097
    • Oprea1_078230
    • 256348-47-7
    • 10H-[1,2,5]oxadiazolo[3,4-a]carbazole
    • DTXSID50371833
    • SR-01000635644-1
    • BRD-K55415280-001-01-8
    • Inchi: 1S/C12H7N3O/c1-2-4-9-7(3-1)8-5-6-10-12(11(8)13-9)15-16-14-10/h1-6,14H
    • InChI Key: VRHNMXUUNKLEMG-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C3C4C=CC=CC=4N=C32)N1

Computed Properties

  • Exact Mass: 209.05900
  • Monoisotopic Mass: 209.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • Melting Point: 245-247
  • PSA: 54.71000
  • LogP: 2.85730

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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